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Compound of Interest |

Compound Name: 3-Undecanone
CAS No.: 2216-87-7
Cat. No.: B1584539
- 7

Executive Summary & Scientific Rationale

Effective waste management of 3-Undecanone (Methyl Nonyl Ketone) requires a nuanced
understanding of its physicochemical properties. Unlike lower molecular weight ketones (e.g.,
acetone, MEK), 3-Undecanone has a high flash point (~84°C), placing it outside the federal
RCRA definition of an "Ignitable” (D001) waste.[1][2] However, its significant lipophilicity and
aguatic toxicity necessitate strict containment protocols.

The Core Directive: Do not treat 3-Undecanone as a benign solvent. While it may not trigger
the D001 waste code in its pure form, it is an aquatic toxin and a combustible liquid. The
standard disposal pathway is high-temperature incineration via a licensed hazardous waste

facility.

Chemical Profile & Hazard Assessment

To validate the disposal logic, we must first establish the chemical constraints.

Table 1: Physicochemical Properties Relevant to
Disposal
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Property Value Operational Implication

Unique identifier for waste

CAS Number 112-12-9 -
manifesting.[1][2]
] Combustible, but not RCRA
Flash Point ~84°C (183°F) )
"Ignitable” (<60°C).[1][2]
Strict Drain Ban. Will phase-
Water Solubility Insoluble (<0.1 g/L) separate and bioaccumulate.
[11[2]
B ) Lighter than water; will float in
Specific Gravity ~0.825 g/mL
aqueous traps.[1][2]
Primary Hazard:
GHS Classification Aquatic Acute 1/ Chronic 1 Environmental toxicity
(H400/H410).[1][2][3]
o Incompatible with strong
Reactivity Stable

oxidizing agents.[1][2]

The "D001" Nuance

Many laboratories default to classifying all ketones as D001 (Ignitable).
e Fact: 3-Undecanone has a flash point > 60°C.[4][5]

 Implication: It does not technically meet the 40 CFR 261.21 criteria for DOO1 unless mixed
with lower flashpoint solvents.

o Best Practice: Despite this, manage it within the Non-Halogenated Organic Solvent stream to
ensure incineration, which destroys the organic backbone and prevents environmental
release.

Disposal Workflow & Segregation

This protocol ensures compliance with EPA regulations and minimizes the risk of cross-reaction
in waste drums.
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Step 1: Stream Selection

Do not mix 3-Undecanone with:
o Concentrated Oxidizers (e.g., Nitric Acid, Peroxides)

Risk of exothermic reaction.

e Aqueous Acid/Base streams
It will form an immiscible organic layer, complicating treatment.

Correct Stream: Non-Halogenated Organic Solvents (High BTU Waste).

Step 2: Containerization

» Material: High-Density Polyethylene (HDPE) or Borosilicate Glass.

e Headspace: Leave at least 10% headspace to accommodate thermal expansion, even
though vapor pressure is low.

e Closure: Cap must be chemically resistant (polypropylene or phenolic with PTFE liner).

Step 3: Labeling

Even if not federally regulated as RCRA hazardous in your specific concentration, label clearly
to protect downstream handlers.

¢ Tag: "Non-Halogenated Organic Waste"
o Constituents: Explicitly list "3-Undecanone” (do not just write "Ketones").

o Hazard Checkbox: Mark "Toxic" (due to aquatic toxicity) and "Combustible” (if applicable on
your label format).

Step 4: Waste Handoff

Transfer to your facility's EHS accumulation area. The final disposal method by the vendor will
be fuel blending or incineration.
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Visualized Workflows
Diagram 1: Waste Stream Decision Matrix

This logic gate ensures the researcher selects the correct disposal path based on mixture
composition.

Start: Waste Containing 3-Undecanone

l

Is it mixed with other solvents?

Does mixture contain Halogens?

(DCM, Chloroform, etc.)

Stream A: Halogenated Organic Waste

. . o
Is mixture Flash Point < 60°C~ (Incineration)

Stream B: Flammable Non-Halogenated Stream C: Combustible Non-Halogenated
(D001 - Fuel Blending) (Non-RCRA Regulated / State Regulated)

Click to download full resolution via product page

Figure 1: Decision matrix for categorizing 3-Undecanone waste based on co-contaminants.

Spill Management Protocol

Scenario: A 500mL bottle of 3-Undecanone shatters on the lab floor.

Immediate Action (The "S.I.N." Rule)
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» Safety: Alert personnel. Remove ignition sources (Hot plates, Bunsen burners). Reason:
While flash point is high, a spread liquid has high surface area and can ignite if heated.[1]

¢ Isolate: Block off the area.

» Notify: Contact EHS if the spill exceeds 1 Liter or enters a drain.

Cleanup Procedure

e PPE: Nitrile gloves (standard thickness is sufficient for short contact), lab coat, safety
goggles.

« Containment: Use vermiculite, sand, or polypropylene pads.
o Note: Do not use combustible materials like sawdust.
o Absorption: Cover the spill from the outside in to prevent spreading.

o Disposal of Debris: Scoop saturated absorbent into a wide-mouth jar or heavy-duty bag.
Label as "Debris contaminated with 3-Undecanone.”

» Decontamination: Wash the surface with a detergent solution (soap and water).

o Mechanism:[3][6][7] Since 3-Undecanone is lipophilic (insoluble), water alone will not
clean it. The surfactant in the soap is required to emulsify the residue.

Diagram 2: Spill Response Workflow

Wash Area with Detergent

Apply Inert Absorbent

(Vermiculite/Sand) —» Collect into Sealed Container

.
Label as Hazardous Waste

Spill Detected | — | Assess Volume & Location ——» BEE NIRRT ——-

Click to download full resolution via product page

Figure 2: Sequential workflow for managing minor laboratory spills.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/product/b1584539?utm_src=pdf-body
https://www.axxence.de/fileadmin/DocumentPublisher/sds/natural_methyl_nonyl_ketone__2-undecanone__309310_WW-EN_SDS.pdf
https://dam.assets.ohio.gov/image/upload/epa.ohio.gov/Portals/34/document/guidance/gd_074.pdf
https://content.govdelivery.com/accounts/USEPAORCR/bulletins/3cd0e50
https://www.benchchem.com/product/b1584539?utm_src=pdf-body
https://www.benchchem.com/product/b1584539?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Regulatory & Transport Classification

When preparing the waste for transport (via your vendor), accurate classification prevents
rejection.

e UN Number: UN3082 (if designated Environmentally Hazardous) or UN1224 (if mixed with
flammables).

e Proper Shipping Name: Environmentally hazardous substance, liquid, n.o.s. (3-
Undecanone).

o Note: If pure, it is often regulated under Class 9 for transport due to aquatic toxicity, even if
not a Class 3 Flammable Liquid.

o Packing Group: Il

Self-Validating Check: Before sealing the waste container, verify:

« |s the pH neutral? (Ketones are neutral; extreme pH implies contamination).
« |s the liquid clear/yellowish? (Precipitates suggest incompatibility).

¢ Is the label legible and complete?
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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